2-Amino-5,5-bis(hydroxymethyl)-1,3-thiazolidin-4-one

• IUPAC Name: 2-amino-5,5-bis(hydroxymethyl)-1,3-thiazolidin-4-one
• InChI: InChI=1S/C5H10N2O3S/c6-4-7-3(10)5(1-8,2-9)11-4/h4,8-9H,1-2,6H2,(H,7,10)
• InChI Key: IKTNSKBOYUPVSL-UHFFFAOYSA-N
• Canonical SMILES: C(C1(C(=O)NC(S1)N)CO)O
• Molecular Formula: C5H10N2O3S
• Molecular Weight: 178.21 g/mol
• CAS No.: 1313822-83-1

Description

“2-Amino-5,5-bis(hydroxymethyl)-1,3-thiazolidin-4-one” is a chemical compound that has been studied in various chemical reactions. It has been found that the aminomethylation of this compound and its spiro analogs using primary amines is accompanied by cyclization at the amidine fragment of the molecule with annelation of a tetrahydrotriazine ring.

Synthesis Analysis

The synthesis of “this compound” involves aminomethylation using primary amines. This process is accompanied by cyclization at the amidine fragment of the molecule with annelation of a tetrahydrotriazine ring. When secondary amines are used, the aminomethylation occurs at the exocyclic nitrogen atom.

Molecular Structure Analysis

The molecular formula of “this compound” is C5H8N2O3S. The average mass is 176.19 Da and the monoisotopic mass is 173.080048 Da.

Chemical Reactions Analysis

The reaction of “this compound” with aromatic aldehydes in the boron trifluoride etherate results in 2-aryl derivatives. This reaction is part of the broader field of study involving the Mannich reaction.

Physical And Chemical Properties Analysis

The molecular formula of “this compound” is C5H8N2O3S. The average mass is 176.19 Da and the monoisotopic mass is 173.080048 Da.

Scientific Research Applications

Chemical Applications in Mannich Reactions

2-Amino-5,5-bis(hydroxymethyl)-1,3-thiazolidin-4-one has been notably used in Mannich reactions. This chemical, when involved in the Mannich reaction with primary amines, tends to undergo cyclization, leading to the formation of a tetrahydrotriazine ring. However, when secondary amines are used, aminomethylation occurs at the exocyclic nitrogen atom of the molecule (Ramsh et al., 2006).

Biological Activity and Synthesis

The compound is crucial in the synthesis of novel 2-(hydroxymethyl)-3-aryl-1,3-thiazolidin-4-ones, which are generated through a microwave-assisted, one-pot condensation process. These synthesized compounds have been shown to exhibit inhibitory activities against certain glycosidases and cytotoxic activities against specific cell lines (Jin-chao, 2009).

Structural and Stereochemical Analysis

The compound has been utilized as a foundation for synthesizing new 1,3-thiazolidine systems. These systems, after undergoing structural investigations and stereochemical analysis, have revealed insights into conformational analysis, anomeric effects, and ring-chain tautomerism. The intricate study of these systems has led to the discovery of a unique class of 2-aryl-4,4-bis(hydroxymethyl)-1,3-thiazolidines and the first non-symmetric series of a thiazolidin-oxazolidine fused system (Morar et al., 2013).

Antimicrobial and Biological Screening

This compound is instrumental in the synthesis of 1,3-thiazolidin-4-one compounds bearing thiadiazols/triazoles moieties. These compounds have been synthesized and screened for their biological activities, showing promising antimicrobial effects against various microbial strains (Ayyash & Hammady, 2020).

Mechanism of Action

The mechanism of action of “2-Amino-5,5-bis(hydroxymethyl)-1,3-thiazolidin-4-one” in chemical reactions involves aminomethylation using primary amines. This process is accompanied by cyclization at the amidine fragment of the molecule with annelation of a tetrahydrotriazine ring.